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Compound of Interest

Compound Name: (S)-(+)-1-Methoxy-2-propanol

Cat. No.: B1353307

Essential Safety and Handling Guide for (S)-
(+)-1-Methoxy-2-propanol

This guide provides critical safety and logistical information for the handling and disposal of (S)-
(+)-1-Methoxy-2-propanol, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
operational integrity.

Personal Protective Equipment (PPE)

When handling (S)-(+)-1-Methoxy-2-propanol, a comprehensive PPE strategy is mandatory to
prevent skin and eye contact, and inhalation of vapors.[1][2] The substance is a flammable
liquid and vapor that can cause eye, skin, and respiratory tract irritation, as well as central
nervous system depression.[1][3]

Eye and Face Protection:

o Wear chemical splash goggles that conform to OSHA's eye and face protection regulations
in 29 CFR 1910.133 or European Standard EN166.[2][4]

Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2] Nitrile gloves
have shown good resistance to 1-Methoxy-2-propanol, with a permeation breakthrough time
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of over 480 minutes for 99.5% concentration in some tests.[5][6] Always inspect gloves
before use and use proper removal techniques.[7]

» Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1][2] For
significant exposure risk, flame-retardant antistatic protective clothing is recommended.

Respiratory Protection:
o Work in a well-ventilated area, preferably under a chemical fume hood.

e If vapors or aerosols are generated, respiratory protection is required. A NIOSH/MSHA or
European Standard EN 149 approved full-facepiece airline respirator in the positive pressure
mode with emergency escape provisions is recommended for high concentrations.[1][2] For
smaller scale laboratory use, a half mask with an organic vapor filter (Type A Brown) may be
suitable.[4][8]

Quantitative Data Summary

The following table summarizes key quantitative safety data for (S)-(+)-1-Methoxy-2-propanol.

Parameter Value Reference
Flash Point 31-33 °C (88-91.4 °F) [1]
Autoignition Temperature 286-287 °C (547-549 °F) [11[2]

_ o Lower: 1.6-1.7 vol % Upper:
Explosion Limits [1][2]
11.5-13.8 vol %

ACGIH TLV-TWA 50 ppm

ACGIH TLV-STEL 100 ppm

NIOSH REL-TWA 100 ppm (360 mg/m3) [11[2]
NIOSH REL-STEL 150 ppm (540 mg/m3) [2]

" ) >480 minutes (for 99.5%
Nitrile Glove Permeation ) [5]
concentration)
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of (S)-(+)-1-Methoxy-2-
propanol from receipt to disposal.

a. Preparation and Engineering Controls:

o Ventilation: Ensure work is conducted in a well-ventilated area. A chemical fume hood is
strongly recommended.

o Safety Equipment: Confirm that an eyewash station and a safety shower are readily
accessible.[1]

« Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces.[9] Use spark-proof tools and explosion-proof equipment.[1][2]

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[1][2]

b. Handling Procedure:

o Don PPE: Before handling, put on all required personal protective equipment as detailed
above.

» Container Inspection: Visually inspect the container for any damage or leaks before opening.

» Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep the
container tightly closed when not in use.[1]

» Avoid Inhalation: Do not breathe vapors or mists.[10]
c. Accidental Release Measures:
o Evacuate: In case of a spill, immediately evacuate non-essential personnel from the area.

» Ventilate: Provide adequate ventilation to the spill area.[1]
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o Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,
sand, or earth.[1][2][3] Do not use combustible materials like sawdust.[3]

» Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,
labeled container for disposal.[2][9]

» Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains or
waterways.[1]

Disposal Plan

Proper disposal of (S)-(+)-1-Methoxy-2-propanol and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

a. Waste Characterization:

o Chemical waste generators must determine if the discarded chemical is classified as a
hazardous waste.[1]

b. Disposal of Unused Chemical:

e Unused (S)-(+)-1-Methoxy-2-propanol should be handled as hazardous waste and sent to a
RCRA-approved incinerator or disposed of in a RCRA-approved waste facility.[3]

c. Disposal of Contaminated Materials:

 All contaminated materials, including absorbent materials from spills, used gloves, and other
disposable PPE, should be placed in a sealed, labeled container and disposed of as
hazardous waste in accordance with federal, state, and local regulations.[3]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
(S)-(+)-1-Methoxy-2-propanol.
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Workflow for Safe Handling of (S)-(+)-1-Methoxy-2-propanol

Start: Prepare to Handle
(S)-(+)-1-Methoxy-2-propanol

Verify Availability of Confirm Engineering Controls
Required PPE (Fume Hood, Eyewash, Shower)

Don Appropriate PPE:
- Goggles
- Nitrile Gloves
- Lab Coat

Proceed with Handling Procedure
in Fume Hood

Spill or Release?

Follow Spill Cleanup Protocol:
1. Evacuate
2. Ventilate
3. Absorb (Inert Material)
4. Collect (Non-sparking tools)

No Spill: Complete Work
and Secure Container

Dispose of Chemical Waste and
Contaminated Materials
(Follow Disposal Plan)

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (S)-(+)-1-Methoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (S)-(+)-1-
Methoxy-2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353307#personal-protective-equipment-for-
handling-s-1-methoxy-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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